The determination of fluorine or phosphorus in organic compounds by a micro-titrimetric method

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9669100771

Abstract

A method is described for determining fluorine or phosphorus in organic compounds synthesised for medical research. After combustion of the compound in an oxygen flask and absorption of the decomposition products in water, the contents are diluted with isopropanol, and titrated with thorium nitrate solution with a Solochrome cyanine R screened indicator. The addition of buffers is unnecessary. The removal of elements that interfere in the titration of fluorine is also described.

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